Cas no 1805226-08-7 (Methyl 4-chloro-5-cyano-2-fluorobenzoate)

• Product Name: Methyl 4-chloro-5-cyano-2-fluorobenzoate
• CAS No: 1805226-08-7
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4954036
• Update Time: 2025-05-19

Methyl 4-chloro-5-cyano-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-5-cyano-2-fluorobenzoate

• Inchi： 1S/C9H5ClFNO2/c1-14-9(13)6-2-5(4-12)7(10)3-8(6)11/h2-3H,1H3
• InChI Key： QOAZHIZFNRWKGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)OC)=CC=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloro-5-cyano-2-fluorobenzoate

Methyl 4-chloro-5-cyano-2-fluorobenzoate (CAS No. 1805226-08-7): A Comprehensive Overview

Methyl 4-chloro-5-cyano-2-fluorobenzoate, identified by its CAS number 1805226-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoate class, characterized by its benzene ring substituted with a carboxylate group. The presence of multiple functional groups, including a chloro, cyano, and fluoro substituents, makes this molecule of particular interest for its potential applications in synthetic chemistry and drug development.

The structural features of Methyl 4-chloro-5-cyano-2-fluorobenzoate contribute to its unique chemical properties. The chloro group introduces electrophilic characteristics, facilitating various nucleophilic substitution reactions, while the cyano group serves as a versatile handle for further functionalization. The fluoro substituent, on the other hand, is known for its ability to modulate metabolic stability and binding affinity in drug molecules. These attributes make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in the development of fluorinated benzoate derivatives due to their promising biological activities. Studies have shown that compounds containing the fluoro group often exhibit enhanced bioavailability and improved pharmacokinetic profiles. For instance, fluorinated benzoates have been investigated for their potential role in anti-inflammatory and anti-cancer therapies. The cyano group in Methyl 4-chloro-5-cyano-2-fluorobenzoate further enhances its utility as a building block for such applications, allowing for the introduction of additional pharmacophores.

The synthesis of Methyl 4-chloro-5-cyano-2-fluorobenzoate typically involves multi-step organic reactions, starting from readily available benzoic acid derivatives. The chlorination and fluorination steps are critical and often require precise control to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these transformations. The cyano group is typically introduced via cyanation reactions, which can be performed under various conditions depending on the desired selectivity and yield.

One of the most compelling aspects of Methyl 4-chloro-5-cyano-2-fluorobenzoate is its potential as a scaffold for drug discovery. Researchers have leveraged its structural framework to design novel compounds with targeted biological activities. For example, modifications at the positions of the chloro and cyano groups have led to the development of molecules with improved binding affinity to specific enzymes and receptors. Additionally, the fluoro substituent has been shown to enhance metabolic stability, reducing the likelihood of rapid degradation in vivo.

The pharmaceutical industry has been particularly interested in fluorinated benzoates due to their potential therapeutic benefits. Preclinical studies have demonstrated that certain derivatives of this class exhibit anti-inflammatory properties comparable to existing drugs but with improved side effect profiles. Furthermore, the ability to fine-tune the electronic and steric properties of these molecules through strategic functionalization has opened new avenues for developing treatments against various diseases.

Another area where Methyl 4-chloro-5-cyano-2-fluorobenzoate shows promise is in materials science. Fluorinated aromatic compounds are known for their unique electronic properties, making them suitable for applications in organic electronics and optoelectronic devices. The presence of multiple substituents on the benzene ring allows for tuning these properties, enabling the design of materials with specific functionalities such as light emission or charge transport capabilities.

In conclusion, Methyl 4-chloro-5-cyano-2-fluorobenzoate (CAS No. 1805226-08-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its structural complexity and diverse functional groups make it an invaluable intermediate for synthetic chemists working on drug development and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.